2-(3-((4-bromophenyl)sulfonyl)-4,6-dimethyl-2-oxopyridin-1(2H)-yl)-N-(2,3-dihydrobenzo[b][1,4]dioxin-6-yl)acetamide

• IUPAC Name: 2-[3-(4-bromophenyl)sulfonyl-4,6-dimethyl-2-oxopyridin-1-yl]-N-(2,3-dihydro-1,4-benzodioxin-6-yl)acetamide
• InChI: InChI=1S/C23H21BrN2O6S/c1-14-11-15(2)26(23(28)22(14)33(29,30)18-6-3-16(24)4-7-18)13-21(27)25-17-5-8-19-20(12-17)32-10-9-31-19/h3-8,11-12H,9-10,13H2,1-2H3,(H,25,27)
• InChI Key: HTVICNRBMSZBBZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C(=O)N1CC(=O)NC2=CC3=C(C=C2)OCCO3)S(=O)(=O)C4=CC=C(C=C4)Br)C
• Molecular Formula: C23H21BrN2O6S
• Molecular Weight: 533.4 g/mol
• CAS No.: 1358743-90-4

Description

2-(3-((4-bromophenyl)sulfonyl)-4,6-dimethyl-2-oxopyridin-1(2H)-yl)-N-(2,3-dihydrobenzo[b][1,4]dioxin-6-yl)acetamide is a useful research compound. Its molecular formula is C23H21BrN2O6S and its molecular weight is 533.39. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Enzyme Inhibitory Potential

• A study synthesized new sulfonamides with benzodioxane and acetamide moieties, testing their enzyme inhibitory activities against α-glucosidase and acetylcholinesterase (AChE). Most compounds showed substantial inhibitory activity against yeast α-glucosidase and weak activity against AChE, indicating potential for therapeutic applications (Abbasi et al., 2019).

Antimalarial and Antiviral Properties

• Research on sulfonamides examined their in vitro antimalarial activity. Theoretical calculations and molecular docking studies were conducted, revealing that these compounds, including derivatives of 2-(3-((4-bromophenyl)sulfonyl)-4,6-dimethyl-2-oxopyridin-1(2H)-yl)-N-(2,3-dihydrobenzo[b][1,4]dioxin-6-yl)acetamide, showed promising antimalarial and potential antiviral properties against SARS-CoV-2 (Fahim & Ismael, 2021).

Antibacterial Activity

• Another study synthesized N-substituted sulfonamides bearing the benzodioxane moiety and tested them for antibacterial activity. These compounds demonstrated potent therapeutic potential against various Gram-negative and Gram-positive bacterial strains (Abbasi et al., 2016).

Molecular Docking Studies

• A study synthesized ethylated sulfonamides incorporating the 1,4-benzodioxane moiety and screened them against several enzymes and bacterial strains. Molecular docking studies correlated with the experimental results, suggesting these compounds' potential as enzyme inhibitors and antibacterial agents (Irshad et al., 2016).

Antimicrobial and Antifungal Agents

• Research focused on synthesizing 2-[(4-chlorophenyl)sulfonylamino]-N-(un/substituted-phenyl)acetamides. Some of these compounds exhibited suitable antimicrobial and antifungal potential, with compound 7l showing particularly good antimicrobial potential with low hemolytic activity (Abbasi et al., 2020).